![molecular formula C23H22N2O2S B3613111 methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate](/img/structure/B3613111.png)
methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate
Overview
Description
Methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate, also known as MBTH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBTH is a thioamide derivative of benzoic acid that has a unique chemical structure, making it an interesting subject for research.
Mechanism of Action
The mechanism of action of methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate is not fully understood, but it is believed to be related to its ability to form stable complexes with various analytes. This compound reacts with phenolic compounds and other analytes to form colored complexes that can be measured spectrophotometrically. The formation of these complexes is dependent on the pH and other environmental factors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been reported to have antioxidant properties and can scavenge free radicals. This compound has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, this compound has been shown to have antitumor activity against various cancer cell lines.
Advantages and Limitations for Lab Experiments
Methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate has several advantages for use in lab experiments. This compound is a stable compound that can be stored for long periods without degradation. This compound is also readily available and relatively inexpensive. However, this compound has some limitations, including its sensitivity to environmental factors such as pH and temperature. Additionally, this compound can interfere with other compounds, leading to false positives in some assays.
Future Directions
There are several future directions for research on methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate. One potential area of research is the development of new methods for the determination of analytes using this compound. Another potential area of research is the synthesis of new compounds based on the structure of this compound that have improved properties for use in various applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological systems.
Scientific Research Applications
Methyl 3-{[(dibenzylamino)carbonothioyl]amino}benzoate has been extensively studied for its potential applications in various fields, including analytical chemistry, biochemistry, and medicinal chemistry. This compound is commonly used as a reagent for the determination of various analytes, such as phenolic compounds, antioxidants, and sulfhydryl groups. This compound is also used in the synthesis of various drugs, including antitumor agents and antimicrobial agents.
properties
IUPAC Name |
methyl 3-(dibenzylcarbamothioylamino)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2S/c1-27-22(26)20-13-8-14-21(15-20)24-23(28)25(16-18-9-4-2-5-10-18)17-19-11-6-3-7-12-19/h2-15H,16-17H2,1H3,(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZZONNIMUJSNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NC(=S)N(CC2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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